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Compound of Interest

Compound Name: Methyl 3-methyl-2-butenoate

Cat. No.: B124407

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents like Methyl 3-methyl-2-butenoate are critical for ensuring laboratory safety
and environmental compliance. This guide provides a comprehensive, step-by-step procedure
for the proper disposal of Methyl 3-methyl-2-butenoate, a flammable liquid that requires
careful management as hazardous waste.

Essential Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle Methyl 3-methyl-2-
butenoate in a well-ventilated area, preferably within a chemical fume hood.[1] Always wear
appropriate personal protective equipment (PPE), including safety goggles with side shields,
chemical-resistant gloves, and a lab coat, to prevent skin and eye contact.[1] Due to its
flammable nature (Flammable Liquid, Category 3), all potential ignition sources, such as open
flames, hot surfaces, and sparks, must be eliminated from the work area.[1][2][3] Use non-
sparking tools and explosion-proof equipment when handling this substance.[2][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Methyl 3-methyl-2-butenoate, which
is essential for its safe handling and storage.
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Property Value
CAS Number 924-50-5
Molecular Formula CésH1002

Molecular Weight 114.14 g/mol [5][6]
Appearance Liquid

Boiling Point 70-75 °C at 60 mmHg
Density 0.873 g/mL at 25 °C

Flash Point 37 °C (98.6 °F) - closed cup

Refractive Index

n20/D 1.4364

Hazard Class

3 (Flammable liquids)

Step-by-Step Disposal Protocol

The disposal of Methyl 3-methyl-2-butenoate must be managed as flammable liquid

hazardous waste.[1] It is crucial not to dispose of this chemical down the drain or in regular

trash receptacles.[1]

o Waste Collection:

o Collect waste Methyl 3-methyl-2-butenoate in a designated, leak-proof container that is

compatible with organic solvents. Glass bottles are suitable for small quantities, while

metal cans may be appropriate for larger volumes.[1]

o Ensure the container is clean and has not been previously used for incompatible

chemicals such as strong acids, strong bases, or strong oxidizing agents.[1]

e Labeling:

o Clearly label the waste container with the words "Hazardous Waste".[1]

o The label must include the full chemical name, "Methyl 3-methyl-2-butenoate," and

specify that it is a "Flammable Liquid".[1]
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o If the waste is a mixture, list all constituents and their approximate percentages.[1]

e Storage:
o Keep the waste container tightly sealed except when adding waste.[1]

o Store the container in a cool, dry, and well-ventilated area, away from heat and ignition
sources.[1][2]

o Ensure the use of secondary containment for liquid hazardous waste to prevent spills.[1]
e Arranging for Disposal:
o Follow your institution's specific procedures for requesting a hazardous waste pickup.[1]

o Contact your institution's Environmental Health and Safety (EHS) office to schedule the
collection of the waste.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
3-methyl-2-butenoate.
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Start: Methyl 3-methyl-2-butenoate
for Disposal

l

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Work in a Well-Ventilated
Fume Hood

Eliminate Ignition Sources
(No Flames, Sparks, Hot Surfaces)

Select a Compatible,
Leak-Proof Waste Container

Label Container:
'Hazardous Waste'
'Flammable Liquid'

‘Methyl 3-methyl-2-butenoate’

Store in a Cool, Dry, Ventilated Area
with Secondary Containment

Contact Environmental Health & Safety (EHS)
for Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 3-methyl-2-butenoate.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of Methyl 3-methyl-2-butenoate, minimizing risks to themselves and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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